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Compound of Interest

Compound Name: Butyl butyryllactate

Cat. No.: B7909420

This guide provides an in-depth analysis of the spectroscopic data for Butyl butyryllactate
(CAS 7492-70-8), a diester recognized for its role as a flavoring agent and its presence as a
plant metabolite.[1] Intended for researchers, scientists, and professionals in drug
development, this document offers a detailed examination of its Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, underpinned by field-proven insights
into experimental design and data interpretation.

Introduction to Butyl Butyryllactate

Butyl butyryllactate, with the IUPAC name (1-butoxy-1-oxopropan-2-yl) butanoate, is a
colorless to pale yellow liquid characterized by a sweet-sour, buttermilk-like odor.[1] Its
molecular formula is C11H2004, and it has a molecular weight of 216.27 g/mol .[1][2] This
compound is a diester formed from the formal condensation of the carboxyl group of 2-
(butanoyloxy)propanoic acid with butan-1-ol.[1] Its application as a flavoring agent is noted in
the food industry, and it has been identified as a metabolite in Euglena gracilis.[1] A
comprehensive understanding of its spectroscopic signature is paramount for its identification,
guantification, and quality control in various applications.

Below is a visualization of the chemical structure of Butyl butyryllactate.
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Caption: Experimental workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a
molecule. The IR spectrum of Butyl butyryllactate is characterized by strong absorptions
corresponding to the two ester carbonyl groups and the C-O single bonds.

Experimental IR Data

Experimental ATR-IR data for Butyl butyryllactate has been reported. [1]The key absorption
bands are summarized below.

Table 3: Experimental IR Data for Butyl Butyryllactate

Wavenumber (cm—?) Intensity Assignment

~2960 Strong C-H stretch (aliphatic)
~1740 Very Strong C=0 stretch (ester)
~1180 Strong C-O stretch (ester)

Source: Bio-Rad Laboratories, Inc., as cited on PubChem. [1]Instrument: Bruker Tensor 27 FT-
IR. Technique: ATR-Neat.
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The presence of a very strong band around 1740 cm~1 is a definitive indicator of the ester
functional groups. The exact position of this band can be influenced by the electronic
environment. In Butyl butyryllactate, the two ester carbonyls are in similar aliphatic
environments, likely resulting in a single, possibly broad, absorption band. The strong C-O
stretching vibration further confirms the ester functionalities.

Experimental Protocol for IR Data Acquisition

Attenuated Total Reflectance (ATR) is a common and convenient technique for obtaining IR
spectra of liquid samples.

Instrument Preparation:

o Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Record a background
spectrum of the empty ATR accessory. This background will be automatically subtracted
from the sample spectrum.

Sample Application:

o Place a small drop of Butyl butyryllactate directly onto the ATR crystal, ensuring it
completely covers the crystal surface.

Data Acquisition:
o Lower the ATR press to ensure good contact between the sample and the crystal.

o Acquire the spectrum, typically by co-adding multiple scans (e.g., 16 or 32) to improve the
signal-to-noise ratio. The typical spectral range is 4000-400 cm™1.

Data Analysis:

o lIdentify the key absorption bands and assign them to the corresponding functional group
vibrations.

The process of acquiring an ATR-IR spectrum is straightforward and non-destructive.
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Caption: Workflow for ATR-IR data acquisition.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which is invaluable for confirming its identity and structure.

Experimental Mass Spectrometry Data
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The electron ionization (El) mass spectrum of Butyl butyryllactate has been obtained through
Gas Chromatography-Mass Spectrometry (GC-MS). [1] Table 4: Key Fragments in the EI Mass
Spectrum of Butyl Butyryllactate

m/z Relative Intensity (%) Putative Fragment

71 100 [C4H70]* (butyryl cation)
43 33 [CsH7]* or [CH3COJ*

41 78.20 [CsHs]* (allyl cation)

115 13.50 [M - CaHsO2]*

57 9 [CaHo]* (butyl cation)

29 8 [C2Hs]*

Source: Human Metabolome Database (HMDB) and NIST, as cited on PubChem.
[1]Instrument: HITACHI M-80B.

The base peak at m/z 71 corresponds to the stable butyryl cation, formed by the cleavage of
the ester bond. The molecular ion peak (M*) at m/z 216 is often weak or absent in the EIl
spectra of esters due to facile fragmentation. The observed fragments are consistent with the
structure of Butyl butyryllactate.

Fragmentation Pathway

The fragmentation of Butyl butyryllactate under electron ionization can proceed through
several pathways. The most prominent fragmentation is the alpha-cleavage leading to the
formation of the butyryl cation.

[CaH-0O]*
m/z 71
(Butyryl cation)

[C7H1303]
Radical

o-cleavage

Butyl butyryllactate
M+

m/z 216 a-cleavage
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Caption: Primary fragmentation of Butyl butyryllactate in EI-MS.

Experimental Protocol for GC-MS Data Acquisition

GC-MS is the standard technique for the analysis of volatile and semi-volatile compounds like
Butyl butyryllactate.

e Sample Preparation:

o Prepare a dilute solution of Butyl butyryllactate in a volatile organic solvent (e.g.,
dichloromethane or hexane) at a concentration of approximately 1 mg/mL.

e GC-MS System and Conditions:
o Gas Chromatograph:

» [njector: Split/splitless injector, typically operated in split mode to avoid column
overloading. Injector temperature: ~250 °C.

» Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
= Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

» Oven Temperature Program: A temperature gradient is used to ensure good separation
of the analyte from any impurities. A typical program might be: initial temperature of 50
°C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

o Mass Spectrometer:
» |onization Mode: Electron lonization (EIl) at 70 eV.
» Mass Analyzer: Quadrupole or lon Trap.
= Scan Range: m/z 40-400.

e Data Analysis:
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o Identify the chromatographic peak corresponding to Butyl butyryllactate based on its
retention time.

o Analyze the mass spectrum of this peak and compare it to library spectra (e.g., NIST,
Wiley) for confirmation.

o Interpret the fragmentation pattern to further confirm the structure.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive signature for the
identification and characterization of Butyl butyryllactate. The combination of predicted NMR,
and experimental IR and MS data offers a multi-faceted approach to confirming the structure
and purity of this compound. The detailed experimental protocols serve as a foundation for
reproducible and reliable data acquisition, adhering to the principles of scientific integrity. This
technical guide is intended to be a valuable resource for scientists and researchers working
with Butyl butyryllactate in various fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Butyl Butyryllactate | C11H2004 | CID 24114 - PubChem [pubchem.ncbi.nim.nih.gov]

o 2. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.np-mrd.org/spectra/show/NP0000059-V29pdmE=/1d/1h/90
https://www.researchgate.net/figure/H-NMR-spectrum-of-3-compound-in-chemical-shift-area-of-butoxy-groups-protons_fig4_279528734
https://www.researchgate.net/figure/C-NMR-spectrum-of-compound-2-Fig-3-H-NMR-spectrum-of-compound-2-in-chemical-shift_fig2_279528734
https://www.benchchem.com/product/b7909420?utm_src=pdf-body
https://www.chem-impex.com/products/butyl-butyryllactate-7492-70-8.html
https://oregonstate.edu/instruct/ch334/ch334-5/1hshifts.htm
https://oregonstate.edu/instruct/ch334/ch334-5/13cshifts.htm
https://www.researchgate.net/publication/11261314_1H_and_13C_NMR_characteristics_of_b-blockers
https://www.researchgate.net/figure/H-NMR-Spectra-of-poly-butyl-methacrylate-PBMA-obtained-by-bulk-polymerization-at-60_fig2_334516346
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5069634/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(McMurry)/13%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/13.11%3A_Interpreting_Carbon-13_NMR_Spectra
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry(McMurry)/13%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/13.11%3A_Characteristics_of_C_NMR_Spectroscopy
https://www.benchchem.com/product/b7909420?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Butyryllactate
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/7492-70-8.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/7492-70-8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [Spectroscopic Characterization of Butyl Butyryllactate:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909420#spectroscopic-data-for-butyl-butyryllactate-
nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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